Cas no 1197941-02-8 (5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride)

• Product Name: 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride
• CAS No: 1197941-02-8
• MF: C₁₀H₁₆Cl₃N₃
• MW: 284.613139152527
• CID: 5734815
• PubChem ID: 45792099
• Update Time: 2026-03-11

5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-piperidin-4-ylpyridin-2-amine;dihydrochloride
• 5-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• AKOS026748041
• CS-0250952
• 5-chloro-N-(piperidin-4-yl)pyridin-2-aminedihydrochloride
• F2167-3939
• 1197941-02-8
• EN300-52913
• C10H16Cl3N3
• Z803145226
• 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride

• Inchi： 1S/C10H14ClN3.2ClH/c11-8-1-2-10(13-7-8)14-9-3-5-12-6-4-9;;/h1-2,7,9,12H,3-6H2,(H,13,14);2*1H
• InChI Key： OPTCWXWDTIFYKT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 283.040981g/mol
• Monoisotopic Mass: 283.040981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Color/Form: No data avaiable

5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride

Introduction to 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride (CAS No. 1197941-02-8)

5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1197941-02-8, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates both pyridine and piperidine moieties, which are well-documented for their role in modulating biological pathways and interactions.

The dihydrochloride salt form of 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine enhances its solubility and stability, making it a versatile intermediate in synthetic chemistry. The presence of the chloro substituent on the pyridine ring and the piperidinyl group on the amine moiety contributes to its unique chemical properties, which are leveraged in various synthetic protocols. This compound has been explored in multiple research avenues, particularly in the development of small-molecule inhibitors targeting key enzymes and receptors involved in therapeutic pathways.

In recent years, there has been a surge in research focused on designing molecules that can interact selectively with biological targets. 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride has emerged as a promising candidate in this context. Its dual functionality allows for the development of molecules that can modulate both central nervous system (CNS) and peripheral signaling pathways. The piperidine ring, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a preferred scaffold in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that derivatives of this molecule can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The chloro substituent further enhances its pharmacological profile by improving lipophilicity and binding affinity.

The synthesis of 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyridine-piperidine scaffold efficiently. The subsequent functionalization steps, including chlorination and salt formation, are critical for achieving the desired pharmacological properties.

Recent advancements in computational chemistry have also played a pivotal role in optimizing the synthesis and pharmacokinetic properties of this compound. Molecular modeling studies have helped researchers understand the binding interactions between 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride and its target proteins. These insights have guided the design of more potent analogs with improved selectivity and reduced side effects.

In clinical settings, the dihydrochloride salt form of this compound has shown promise as an active pharmaceutical ingredient (API). Its stability under various storage conditions makes it suitable for formulation into tablets, capsules, and other dosage forms. Phase I clinical trials have begun to evaluate its safety profile and pharmacokinetic behavior in human subjects. The results so far indicate that it is well-tolerated at therapeutic doses, with minimal systemic toxicity.

The future directions for research on 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride include exploring its potential in combination therapies. By pairing it with other bioactive molecules targeting different aspects of a disease pathway, researchers aim to develop synergistic treatments that offer enhanced therapeutic outcomes. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it modulates biological processes.

The industrial significance of this compound cannot be overstated. Its synthesis provides a valuable tool for medicinal chemists working on developing new drugs. The availability of high-purity 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride ensures that researchers can conduct experiments with confidence, knowing that they are working with a reliable starting material.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride represent the cutting edge of pharmaceutical innovation. They embody the intersection of organic chemistry, biochemistry, and medicine—a convergence that drives progress towards more effective treatments for human diseases.